Cas no 1607303-73-0 (6-cyano-N-(2-cyanophenyl)pyridine-3-sulfonamide)

• Product Name: 6-cyano-N-(2-cyanophenyl)pyridine-3-sulfonamide
• CAS No: 1607303-73-0
• MF: C₁₃H₈N₄O₂S
• MW: 284.29322052002
• CID: 5452021
• PubChem ID: 84596602
• Update Time: 2025-06-08

6-cyano-N-(2-cyanophenyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1607303-73-0
• Z1596760422
• CHEMBL3467046
• 6-CYANO-N-(2-CYANOPHENYL)PYRIDINE-3-SULFONAMIDE
• EN300-26586015
• AKOS016982333
• 6-Cyano-N-(2-cyanophenyl)-3-pyridinesulfonamide
• 6-cyano-N-(2-cyanophenyl)pyridine-3-sulfonamide

• Inchi： 1S/C13H8N4O2S/c14-7-10-3-1-2-4-13(10)17-20(18,19)12-6-5-11(8-15)16-9-12/h1-6,9,17H
• InChI Key： PDLLUIVVNFJCPG-UHFFFAOYSA-N
• SMILES： C1=NC(C#N)=CC=C1S(NC1=CC=CC=C1C#N)(=O)=O

Computed Properties

• Exact Mass: 284.03679668g/mol
• Monoisotopic Mass: 284.03679668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 115Ų

Additional information on 6-cyano-N-(2-cyanophenyl)pyridine-3-sulfonamide

Introduction to 6-cyano-N-(2-cyanophenyl)pyridine-3-sulfonamide (CAS No. 1607303-73-0)

6-cyano-N-(2-cyanophenyl)pyridine-3-sulfonamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1607303-73-0, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural properties, characterized by the presence of multiple functional groups, make it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of 6-cyano-N-(2-cyanophenyl)pyridine-3-sulfonamide consists of a pyridine core substituted with a cyano group at the 6-position, a cyano-substituted phenyl ring at the N-position, and a sulfonamide group at the 3-position. This arrangement of functional groups imparts distinct chemical and biological properties, making it an attractive scaffold for designing novel therapeutic agents. The compound's ability to interact with biological targets in multiple ways suggests potential applications in treating a range of diseases, particularly those involving complex molecular mechanisms.

In recent years, there has been growing interest in exploring the pharmacological properties of heterocyclic compounds, especially those incorporating pyridine and sulfonamide moieties. These structural motifs are well-known for their role in drug design due to their ability to modulate enzyme activity and receptor binding. The synthesis and characterization of 6-cyano-N-(2-cyanophenyl)pyridine-3-sulfonamide have been the focus of several research studies aimed at identifying new lead compounds for therapeutic intervention.

One of the most compelling aspects of this compound is its potential as a precursor for developing small-molecule inhibitors targeting various kinases and enzymes implicated in cancer and inflammatory diseases. The cyano groups in its structure contribute to its reactivity, allowing for further derivatization to create more complex molecules with enhanced pharmacological profiles. Additionally, the sulfonamide group is known to improve oral bioavailability and metabolic stability, which are critical factors in drug development.

The latest research findings indicate that derivatives of 6-cyano-N-(2-cyanophenyl)pyridine-3-sulfonamide exhibit promising activity against several disease-related targets. For instance, studies have demonstrated that certain analogs of this compound can inhibit the activity of Janus kinases (JAKs), which are overexpressed in various inflammatory conditions and cancers. The ability to modulate JAK activity without significant off-target effects makes these compounds attractive candidates for clinical development.

Moreover, the structural features of 6-cyano-N-(2-cyanophenyl)pyridine-3-sulfonamide have also been leveraged in the design of compounds targeting Bruton's tyrosine kinase (BTK), a key enzyme involved in B-cell signaling pathways. Inhibitors of BTK have shown significant promise in treating B-cell malignancies such as chronic lymphocytic leukemia (CLL). The sulfonamide moiety plays a crucial role in binding to the active site of BTK, thereby disrupting its function and inhibiting tumor growth.

In addition to its applications in oncology, 6-cyano-N-(2-cyanophenyl)pyridine-3-sulfonamide has been investigated for its potential role in addressing neurological disorders. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter receptors, offering a novel approach to treating conditions such as Alzheimer's disease and Parkinson's disease. The cyano groups within its structure facilitate interactions with specific amino acid residues in receptor binding pockets, enhancing binding affinity and efficacy.

The synthesis of 6-cyano-N-(2-cyanophenyl)pyridine-3-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the importance of expertise in medicinal chemistry for optimizing drug-like properties.

The pharmacokinetic profile of 6-cyano-N-(2-cyanophenyl)pyridine-3-sulfonamide is another critical aspect that has been extensively studied. Researchers have focused on improving solubility, stability, and metabolic clearance to enhance therapeutic efficacy. Modifications such as introducing fluorine atoms or other heteroatoms into the structure have been explored to optimize pharmacokinetic parameters without compromising biological activity. These efforts align with current trends in drug development aimed at achieving better patient outcomes through rational molecular design.

In conclusion, 6-cyano-N-(2-cyanophenyl)pyridine-3-sulfonamide (CAS No. 1607303-73-0) represents a promising chemical entity with diverse applications in pharmaceutical research. Its unique structural features make it an ideal candidate for further exploration as a scaffold for developing novel therapeutic agents targeting various diseases. The ongoing research into this compound underscores its potential as a key intermediate in drug discovery and highlights the importance of interdisciplinary collaboration between chemists, biologists, and clinicians to translate laboratory findings into clinical benefits.